Cas no 97776-64-2 (1,2,4-Triazine-3,5(2H,4H)-dione,6-(2-bromoethenyl)-2-(2-deoxy-b-D-erythro-pentofuranosyl)-, (E)- (9CI))

• Product Name: 1,2,4-Triazine-3,5(2H,4H)-dione,6-(2-bromoethenyl)-2-(2-deoxy-b-D-erythro-pentofuranosyl)-, (E)- (9CI)
• CAS No: 97776-64-2
• MF: C₁₀H₁₂BrN₃O₅
• MW: 334.123381614685
• CID: 814365
• PubChem ID: 6450920
• Update Time: 2025-04-19

1,2,4-Triazine-3,5(2H,4H)-dione,6-(2-bromoethenyl)-2-(2-deoxy-b-D-erythro-pentofuranosyl)-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-3,5(2H,4H)-dione,6-(2-bromoethenyl)-2-(2-deoxy-b-D-erythro-pentofuranosyl)-, (E)- (9CI)
• 6-[(E)-2-bromoethenyl]-2-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,4-triazine-3,5-dione
• 6-[(E)-2-bromovinyl]-2-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1,2,4-triazine-3,5-dione
• (E)-5-(2-Bromovinyl)-6-aza-2'-deoxyuridine
• 97776-64-2

• Inchi： 1S/C10H12BrN3O5/c11-2-1-5-9(17)12-10(18)14(13-5)8-3-6(16)7(4-15)19-8/h1-2,6-8,15-16H,3-4H2,(H,12,17,18)/b2-1+/t6-,7+,8+/m0/s1
• InChI Key： RNFMAGOTQSXOBA-SXSRJLBYSA-N
• SMILES： Br/C=C/C1C(NC(N([C@H]2C[C@@H]([C@@H](CO)O2)O)N=1)=O)=O

Computed Properties

• Exact Mass: 332.996
• Monoisotopic Mass: 332.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2
• XLogP3: -0.3

Experimental Properties

• Density: 2.02
• Refractive Index: 1.731